Cas no 1421508-99-7 (N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide)

• Product Name: N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide
• CAS No: 1421508-99-7
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 6256634
• PubChem ID: 71789890
• Update Time: 2025-06-08

N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide
• AKOS024539726
• N-(2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl)-2-phenoxypropanamide
• VU0537514-1
• N-[2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl]-2-phenoxypropanamide
• 1421508-99-7
• N-[2-(2-METHYLIMIDAZOL-1-YL)PYRIMIDIN-5-YL]-2-PHENOXYPROPANAMIDE
• F6221-0149

• Inchi： 1S/C17H17N5O2/c1-12(24-15-6-4-3-5-7-15)16(23)21-14-10-19-17(20-11-14)22-9-8-18-13(22)2/h3-12H,1-2H3,(H,21,23)
• InChI Key： HPRBMJZSKJWIJU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(NC1C=NC(=NC=1)N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide

Comprehensive Overview of N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide (CAS No. 1421508-99-7)

N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide, identified by its CAS number 1421508-99-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine core with a 2-methyl-1H-imidazole substituent and a phenoxypropanamide side chain. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

Recent studies highlight the growing interest in imidazole and pyrimidine-based compounds due to their versatile biological activities. Researchers are actively exploring their potential in treating inflammatory diseases, metabolic disorders, and even certain types of cancers. The presence of the 2-methyl-1H-imidazol-1-yl group in this compound suggests possible interactions with kinase enzymes, which are critical in cellular signaling. This aligns with current trends in precision medicine, where small-molecule inhibitors are designed to modulate specific protein targets.

From a synthetic chemistry perspective, N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide exemplifies modern advancements in heterocyclic chemistry. Its synthesis often involves multi-step reactions, including cross-coupling and amide bond formation, which are widely discussed in academic and industrial forums. The compound's CAS registry number 1421508-99-7 ensures precise identification in chemical databases, facilitating collaborative research and regulatory compliance.

In the context of drug development, this compound's lipophilicity and hydrogen-bonding capacity are key parameters influencing its bioavailability. Computational models, such as molecular docking, are frequently employed to predict its binding affinity with biological targets. These methodologies are part of the broader shift toward AI-driven drug design, a hot topic in both scientific literature and public discourse.

Another area of interest is the compound's potential role in personalized therapeutics. With the rise of biomarker-driven treatments, molecules like N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide could be tailored to patient-specific genetic profiles. This aligns with frequently searched queries about "next-generation drugs" and "targeted therapy mechanisms," reflecting public curiosity about cutting-edge medical innovations.

Environmental and safety profiles are also critical considerations. While CAS 1421508-99-7 is not classified as hazardous, its biodegradation and ecotoxicology data are essential for sustainable applications. This resonates with the increasing emphasis on green chemistry principles, a recurring theme in both academic curricula and industry best practices.

In summary, N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-2-phenoxypropanamide represents a convergence of structural ingenuity and therapeutic potential. Its study bridges gaps between organic synthesis, computational biology, and translational medicine, making it a compelling subject for researchers and innovators alike.